Cas no 1896625-37-8 (O-1-(thiolan-3-yl)ethylhydroxylamine)

• Product Name: O-1-(thiolan-3-yl)ethylhydroxylamine
• CAS No: 1896625-37-8
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5959545
• PubChem ID: 117104625
• Update Time: 2025-10-31

O-1-(thiolan-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(thiolan-3-yl)ethylhydroxylamine
• O-[1-(thiolan-3-yl)ethyl]hydroxylamine
• EN300-1742619
• 1896625-37-8

• Inchi： 1S/C6H13NOS/c1-5(8-7)6-2-3-9-4-6/h5-6H,2-4,7H2,1H3
• InChI Key： ODZLFJOYYLOXQP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(C)ON

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on O-1-(thiolan-3-yl)ethylhydroxylamine

Professional Introduction to O-1-(thiolan-3-yl)ethylhydroxylamine (CAS No. 1896625-37-8)

O-1-(thiolan-3-yl)ethylhydroxylamine, identified by its CAS number 1896625-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiol-based derivatives, characterized by its unique structural motif that combines a thiolan ring with an ethylhydroxylamine side chain. The thiolan moiety, a five-membered heterocyclic structure containing sulfur, contributes to the compound's reactivity and potential biological activity, making it a valuable scaffold for drug discovery and molecular design.

The chemical structure of O-1-(thiolan-3-yl)ethylhydroxylamine features a highly versatile framework that allows for diverse functionalization and modifications. The presence of both thiol and hydroxylamine functional groups makes this compound particularly interesting for medicinal chemists seeking to develop novel therapeutic agents. The thiol group can participate in various chemical reactions, including disulfide bond formation, while the hydroxylamine moiety offers potential for nucleophilic addition reactions and hydrogen bonding interactions. These characteristics make the compound a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles due to their wide range of biological activities. Thiolan derivatives have been studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The structural features of O-1-(thiolan-3-yl)ethylhydroxylamine align well with these interests, as the thiolan ring can interact with biological targets in unique ways compared to other sulfur-based compounds. This has led to several investigations into its derivatives as potential lead compounds for drug development.

One of the most compelling aspects of O-1-(thiolan-3-yl)ethylhydroxylamine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural flexibility to create libraries of analogs with tailored properties. For instance, modifications at the ethylhydroxylamine group can fine-tune the compound's solubility, bioavailability, and binding affinity to biological targets. Such modifications are crucial for optimizing drug candidates and improving their pharmacokinetic profiles. The ability to systematically modify this compound has opened up new avenues for therapeutic innovation.

The synthesis of O-1-(thiolan-3-yl)ethylhydroxylamine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key synthetic strategies include the introduction of the thiolan ring through cyclization reactions followed by functionalization at the ethylhydroxylamine position. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further applications. The robustness of these synthetic methods underscores the compound's potential as a reliable intermediate in industrial-scale drug production.

From a biological perspective, O-1-(thiolan-3-yl)ethylhydroxylamine has shown promise in preclinical studies as a modulator of various cellular pathways. Its thiol group can interact with redox-sensitive proteins and enzymes, influencing cellular signaling processes. Additionally, the hydroxylamine moiety may engage with nucleophilic residues in target proteins, leading to altered enzyme activity or receptor binding. These interactions have been explored in models of inflammation and oxidative stress, where thiol-based compounds have demonstrated therapeutic efficacy.

The integration of computational methods into the study of O-1-(thiolan-3-yl)ethylhydroxylamine has further accelerated its development as a drug candidate. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for biological activity. These computational approaches complement experimental efforts by providing insights into structure-function relationships and guiding rational drug design. The synergy between experimental synthesis and computational analysis has been instrumental in advancing the understanding of this compound's potential applications.

In conclusion, O-1-(thiolan-3-yl)ethylhydroxylamine (CAS No. 1896625-37-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its combination of thiolan and ethylhydroxylamine moieties offers numerous opportunities for medicinal chemists to develop novel therapeutics. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.